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Compound of Interest

Compound Name: Acid Orange 95

Cat. No.: B1172612

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Orange 95, a synthetic dye
with applications in various industrial and scientific fields. This document collates available data
on its physicochemical properties, synthesis, and potential applications, with a focus on
presenting quantitative information in a structured format. Detailed methodologies for its
synthesis and a general protocol for its potential use in histological staining are also provided.

Chemical and Physical Properties

Acid Orange 95, identified by the CAS number 12217-33-3, is a bis-azo dye known for its
vibrant orange-red hue. Its chemical structure, containing two azo groups ( -N=N-) as
chromophores, is responsible for its color. The presence of sulfonate groups imparts water
solubility, a key characteristic for its application in agueous dyeing processes.

Table 1: Physicochemical Properties of Acid Orange 95
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Property Value Reference(s)
CAS Number 12217-33-3

C.l. Name Acid Orange 95

C.I. Number 24780

Molecular Formula Cs34H2s8N4Na20sS2

Molecular Weight 730.72 g/mol

Appearance Cherry red powder

Solubility Soluble in water.

Note: Comprehensive quantitative data on solubility in various solvents and at different

temperatures are not readily available in published literature.

Table 2: Spectral Properties of Acid Orange 95

Parameter

Value Reference(s)

UV-Vis Absorption Maximum

(Amax)

Data not available

Molar Extinction Coefficient (g)

Data not available

Note: While specific spectral data for Acid Orange 95 is not available, related azo dyes such as

Acid Orange 7 exhibit a maximum absorption wavelength (Amax) around 484 nm.

Synthesis of Acid Orange 95

The synthesis of Acid Orange 95 is a multi-step process involving diazotization and coupling

reactions. The primary starting material is 1,1-Bis(4-aminophenyl)cyclohexane, which

undergoes a double nitriding reaction. The resulting diazonium salt is then coupled with 7-

Hydroxynaphthalene-1,3-disulfonic acid and phenol to produce the final dye molecule.

Experimental Protocol: Synthesis of Acid Orange 95
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The following is a generalized laboratory-scale protocol for the synthesis of Acid Orange 95,
based on the known reactions for similar bis-azo dyes.

Materials:

1,1-Bis(4-aminophenyl)cyclohexane

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e 7-Hydroxynaphthalene-1,3-disulfonic acid

e Phenol

e Sodium hydroxide (NaOH)

e Ice

e Deionized water

 Stirring apparatus

o Beakers and flasks

Procedure:

o Diazotization: a. Dissolve a molar equivalent of 1,1-Bis(4-aminophenyl)cyclohexane in a
dilute solution of hydrochloric acid. b. Cool the solution to 0-5 °C in an ice bath with constant
stirring. c. Slowly add a stoichiometric amount of a pre-cooled aqueous solution of sodium
nitrite. Maintain the temperature below 5 °C. d. Stir the mixture for 30-60 minutes to ensure
complete formation of the bis-diazonium salt.

e Coupling: a. In a separate vessel, dissolve a molar equivalent of 7-Hydroxynaphthalene-1,3-
disulfonic acid in an alkaline solution (e.g., sodium hydroxide solution). b. In another vessel,
dissolve a molar equivalent of phenol in an alkaline solution. c. Slowly add the bis-diazonium
salt solution from step 1d to the alkaline solution of 7-Hydroxynaphthalene-1,3-disulfonic
acid, followed by the addition of the alkaline phenol solution, while maintaining a low
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temperature (0-5 °C) and constant stirring. d. The coupling reaction is typically rapid,
indicated by the formation of the colored dye. e. Continue stirring for a few hours to ensure
the reaction goes to completion.

« |solation and Purification: a. The dye can be precipitated from the reaction mixture by adding
a salt, such as sodium chloride ("salting out"). b. The precipitate is then collected by filtration.
c. The crude dye can be purified by recrystallization from a suitable solvent, such as a water-
ethanol mixture. d. Dry the purified dye in a vacuum oven.

Synthesis Workflow for Acid Orange 95
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Caption: Synthesis workflow for Acid Orange 95.

Applications

Acid Orange 95 is primarily utilized in the textile industry for dyeing protein fibers such as wool
and silk, as well as synthetic polyamides. It is also used in the dyeing of leather. Its potential
application as a biological stain has been noted, likely due to its affinity for proteinaceous
structures within cells and tissues.
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General Protocol for Histological Staining

While a specific, validated protocol for the use of Acid Orange 95 in histological staining is not

widely documented, a general procedure can be extrapolated based on the properties of acid

dyes. This protocol would be suitable for staining cytoplasm and connective tissues.

Materials:

Acid Orange 95 staining solution (e.g., 1% w/v in aqueous solution, with 1% acetic acid)
Deparaffinized and rehydrated tissue sections on microscope slides

Hematoxylin solution (for counterstaining nuclei)

Differentiating solution (e.g., acid-alcohol)

Bluing agent (e.g., Scott's tap water substitute)

Dehydrating alcohols (e.g., 70%, 95%, 100% ethanol)

Clearing agent (e.g., xylene)

Mounting medium and coverslips

Procedure:

Deparaffinization and Rehydration: Immerse slides in xylene to remove paraffin wax,
followed by a graded series of alcohols to rehydrate the tissue sections.

Nuclear Counterstaining: Stain with hematoxylin for an appropriate time, then rinse.

Differentiation and Bluing: Differentiate with acid-alcohol to remove excess hematoxylin, then
"blue” the nuclei in a suitable agent.

Cytoplasmic Staining: Immerse slides in the Acid Orange 95 staining solution. The optimal
staining time will need to be determined empirically but may range from 30 seconds to 5
minutes.

Rinsing: Briefly rinse in a weak acetic acid solution to remove excess stain.
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o Dehydration and Clearing: Dehydrate the sections through a graded series of alcohols, and
then clear in xylene.

e Mounting: Mount a coverslip onto the slide using a compatible mounting medium.
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General Histological Staining Workflow
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Caption: General workflow for histological staining.
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Toxicological and Safety Information

The toxicological properties of Acid Orange 95 have not been extensively investigated.

However, as with many azo dyes, it should be handled with care. The material is considered an

irritant to the eyes, skin, and mucous membranes. Mutagenicity data has been reported, but

comprehensive carcinogenicity data is not available. It is important to note that some azo dyes

can be metabolized to aromatic amines, a class of compounds that includes known

carcinogens.

Table 3: Toxicological and Safety Data

Parameter Information Reference(s)
. May be harmful by inhalation,
Acute Toxicity ) ] ) ]
ingestion, or skin absorption.
Causes eye and skin irritation.
o Irritating to mucous
[rritation

membranes and upper

respiratory tract.

Carcinogenicity

Not listed by ACGIH, IARC,
NIOSH, NTP, or OSHA.

Mutagenicity

Mutagenicity data reported.

LD50

Data not available

Handling and Storage:

e Use in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment, including gloves, safety goggles, and a lab

coat.

e Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

o Keep containers tightly closed.
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Signaling Pathways

A thorough review of the scientific literature did not yield any information on specific signaling
pathways that are directly modulated by or are the subject of study using Acid Orange 95. The
research focus on this compound has been primarily on its application as a dye rather than its
biological or pharmacological effects at the cellular signaling level.

Conclusion

Acid Orange 95 is a well-established bis-azo dye with significant industrial applications,
particularly in the textile and leather industries. While its physicochemical properties are
generally described, there is a notable lack of detailed quantitative data, such as its molar
extinction coefficient and specific solubility values, in the public domain. Its potential as a
biological stain is recognized, though specific protocols have yet to be widely published. The
toxicological profile is incomplete, and further research is warranted to fully characterize its
safety. Currently, there is no evidence to suggest its involvement in or use for the study of
specific cellular signaling pathways. This guide provides a foundational understanding of Acid
Orange 95 for the scientific community and highlights areas where further research is needed
to expand its potential applications in research and development.

» To cite this document: BenchChem. [An In-depth Technical Guide to Acid Orange 95 (CAS
12217-33-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172612#acid-orange-95-cas-number-12217-33-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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